ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate

• Molecular Formula: C16H18Cl2N2O3S
• Molecular Weight: 389.3 g/mol
• IUPAC Name: ethyl 4,6-dichloro-10-ethyl-9-methyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-13-carboxylate
• InChI: InChI=1S/C16H18Cl2N2O3S/c1-4-20-15(24)19-12-9-6-8(17)7-10(18)13(9)23-16(20,3)11(12)14(21)22-5-2/h6-7,11-12H,4-5H2,1-3H3,(H,19,24)
• InChI Key: ZOGWFCWQMAUTTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=S)NC2C(C1(OC3=C2C=C(C=C3Cl)Cl)C)C(=O)OCC

Description

Ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate is a complex organic compound with the molecular formula C16H18Cl2N2O3S and a molecular weight of 389.30 . This compound is primarily used for research purposes and is not intended for diagnostic or therapeutic use .

Preparation Methods

The synthesis of ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate involves multiple steps

Chemical Reactions Analysis

Ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: Researchers use this compound to study its interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic properties, although it is not used clinically.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain proteins or enzymes, potentially inhibiting their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Ethyl 8,10-dichloro-3-ethyl-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate can be compared with other similar compounds, such as:

• Ethyl 8,10-dichloro-3-(2-methoxyethyl)-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate
• Ethyl 8,10-dichloro-3-(3-chlorophenyl)-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate These compounds share a similar core structure but differ in the substituents attached to the benzoxadiazocine ring, which can affect their chemical properties and biological activities.